Cas no 2102411-22-1 (N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide)

• Product Name: N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide
• CAS No: 2102411-22-1
• MF: C₈H₉BrClNO₂S
• MW: 298.584559202194
• CID: 6794265
• PubChem ID: 129317948
• Update Time: 2025-10-28

N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2102411-22-1
• AKOS032961317
• F52680
• N-(4-(BROMOMETHYL)-3-CHLOROPHENYL)METHANESULFONAMIDE
• N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide

• Inchi： 1S/C8H9BrClNO2S/c1-14(12,13)11-7-3-2-6(5-9)8(10)4-7/h2-4,11H,5H2,1H3
• InChI Key： CTYQYZNCRPQVFK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1Cl)NS(C)(=O)=O

Computed Properties

• Exact Mass: 296.92259g/mol
• Monoisotopic Mass: 296.92259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide

Comprehensive Overview of N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide (CAS No. 2102411-22-1)

N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide (CAS No. 2102411-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and chlorophenyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a methanesulfonamide moiety, makes it particularly valuable for applications requiring sulfonamide-based frameworks. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing interest in N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide is driven by its role in addressing contemporary challenges in medicinal chemistry. For instance, its bromomethyl group allows for facile functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is crucial in the quest for novel therapeutics, particularly in the fight against antibiotic-resistant bacteria—a hot topic in global health discussions. Additionally, the compound's chlorophenyl component enhances its lipophilicity, improving membrane permeability—a key factor in optimizing drug bioavailability.

From an industrial perspective, CAS No. 2102411-22-1 is gaining traction due to its utility in agrochemical formulations. The methanesulfonamide group contributes to the compound's stability under environmental conditions, making it a candidate for crop protection products. This aligns with the increasing demand for sustainable agriculture solutions, as highlighted by recent trends in precision farming and eco-friendly pest management. Moreover, the compound's synthetic flexibility supports the development of next-generation herbicides with reduced ecological impact.

Analytical studies of N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide often focus on its spectroscopic properties, such as NMR and mass spectrometry profiles, which are critical for quality control in large-scale production. The compound's bromomethyl moiety also facilitates cross-coupling reactions, a popular topic in synthetic organic chemistry forums. These reactions are pivotal for constructing complex architectures in materials science, another area where this compound shows promise. For example, its derivatives could be explored in organic electronics or polymer additives.

In the context of AI-driven drug discovery, CAS No. 2102411-22-1 exemplifies how traditional chemical building blocks remain relevant in computational workflows. Machine learning models trained on sulfonamide datasets often highlight compounds like this for their balanced reactivity and safety profiles. This intersection of wet-lab synthesis and in silico screening is a frequent search query among chemists and data scientists collaborating on accelerated R&D pipelines. The compound's well-defined structure also makes it a suitable candidate for crystallography studies, aiding in the rational design of target-specific molecules.

Regulatory and safety assessments of N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide emphasize its handling under standard laboratory protocols. While not classified as high-risk, its bromomethyl functionality warrants precautions typical of alkyl halides. Such discussions are common in online chemistry communities, where users seek best practices for storage and reactivity mitigation. Environmental fate studies, another trending subtopic, suggest moderate biodegradability for this compound, aligning with green chemistry principles increasingly demanded by industry stakeholders.

The commercial availability of CAS No. 2102411-22-1 through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Procurement-related searches often focus on purity grades (e.g., >98% HPLC) or scalable synthesis routes—a reflection of the compound's transition from niche reagent to mainstream intermediate. Patent literature reveals its incorporation in proprietary synthetic pathways, particularly in oncology and CNS drug candidates, further validating its strategic importance.

Future research directions for N-(4-(Bromomethyl)-3-chlorophenyl)methanesulfonamide may explore its enantioselective applications or nanoparticle conjugates, both trending areas in advanced materials. Its structural features could also inspire bioisosteric replacements in medicinal chemistry—a technique frequently searched in connection with lead optimization. As synthetic methodologies evolve, this compound's role in click chemistry or photopharmacology may emerge, demonstrating how classical structures find new life through innovative approaches.